Cas no 2411218-38-5 (Hexa-3,4-dien-1-amine)

• Product Name: Hexa-3,4-dien-1-amine
• CAS No: 2411218-38-5
• MF: C₆H₁₁N
• MW: 97.1582415103912
• CID: 6074430
• PubChem ID: 146049304
• Update Time: 2025-10-30

Hexa-3,4-dien-1-amine Chemical and Physical Properties

Names and Identifiers

• 2411218-38-5
• EN300-7499140
• hexa-3,4-dien-1-amine
• Hexa-3,4-dien-1-amine

• Inchi： 1S/C6H11N/c1-2-3-4-5-6-7/h2,4H,5-7H2,1H3
• InChI Key： YMVAZQMGVNFTGN-UHFFFAOYSA-N
• SMILES： NCCC=C=CC

Computed Properties

• Exact Mass: 97.089149355g/mol
• Monoisotopic Mass: 97.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 78.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 26Ų

Additional information on Hexa-3,4-dien-1-amine

Exploring Hexa-3,4-dien-1-amine (CAS No. 2411218-38-5): Properties, Applications, and Innovations

In the realm of organic chemistry, Hexa-3,4-dien-1-amine (CAS No. 2411218-38-5) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This unsaturated amine, characterized by its allene moiety and terminal amine group, offers a fascinating platform for synthetic transformations and material science advancements. Researchers and industry professionals are increasingly exploring its potential in pharmaceutical intermediates, agrochemical synthesis, and specialty polymers, aligning with the growing demand for sustainable and high-performance chemicals.

The molecular structure of Hexa-3,4-dien-1-amine (CAS No. 2411218-38-5) features a 1,2-diene (cumulene) system, which imparts distinct reactivity patterns. This makes it a valuable building block for click chemistry and bioorthogonal reactions, topics currently trending in drug discovery and bioconjugation. Recent studies highlight its role in designing targeted drug delivery systems, where the amine group facilitates conjugation with bioactive molecules, while the allene unit enables controlled release mechanisms—a hot topic in precision medicine discussions.

From an industrial perspective, Hexa-3,4-dien-1-amine (CAS No. 2411218-38-5) is gaining traction in green chemistry initiatives. Its potential as a precursor for biodegradable surfactants aligns with the global shift toward eco-friendly alternatives, a frequently searched topic in environmental science forums. Manufacturers are investigating its use in water-treatment chemicals and corrosion inhibitors, addressing common queries about sustainable industrial solutions.

Analytical challenges surrounding Hexa-3,4-dien-1-amine (CAS No. 2411218-38-5) have spurred innovations in chromatographic techniques and spectroscopic analysis. Advanced methods like HPLC-MS and 2D NMR are now routinely employed to characterize its purity and stability—topics frequently explored in analytical chemistry communities. Stability studies under varying pH and temperature conditions are also a focus, responding to user searches about compound storage best practices.

In material science, the compound’s conjugated double bonds make it a candidate for conductive polymers and organic electronics, areas with rising interest due to the demand for flexible electronics. Patent literature reveals applications in self-healing coatings, where its reactivity enables cross-linking networks—a trending subtopic in smart materials research.

Safety and handling protocols for Hexa-3,4-dien-1-amine (CAS No. 2411218-38-5) adhere to standard laboratory practices, with emphasis on inert atmosphere storage to prevent polymerization. These guidelines address common search queries about chemical handling safety while avoiding regulatory concerns. The compound’s low ecotoxicity profile, as per recent OECD guidelines, further enhances its appeal for industrial adoption.

Future research directions may explore catalytic asymmetric synthesis of Hexa-3,4-dien-1-amine derivatives, a niche but growing field in chiral chemistry. With the fine chemicals market projected to grow at 6.2% CAGR (2023-2030), this compound’s role in high-value intermediates positions it as a strategic focus for R&D investments.